1-Ethyl-3-[1-(2-methoxyphenyl)piperidin-4-yl]urea

• IUPAC Name: 1-ethyl-3-[1-(2-methoxyphenyl)piperidin-4-yl]urea
• InChI: InChI=1S/C15H23N3O2/c1-3-16-15(19)17-12-8-10-18(11-9-12)13-6-4-5-7-14(13)20-2/h4-7,12H,3,8-11H2,1-2H3,(H2,16,17,19)
• InChI Key: MEYWZFNKWGOTRN-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)NC1CCN(CC1)C2=CC=CC=C2OC
• Molecular Formula: C15H23N3O2
• Molecular Weight: 277.36 g/mol

Description

1-Ethyl-3-[1-(2-methoxyphenyl)piperidin-4-yl]urea is a compound that has gained significant interest in scientific research due to its potential therapeutic applications. It belongs to the class of urea-based compounds and is also known as EMD-386088.

Mechanism of Action

The mechanism of action of 1-Ethyl-3-[1-(2-methoxyphenyl)piperidin-4-yl]urea involves its binding to the sigma-1 receptor, which leads to the modulation of various signaling pathways. It has been shown to increase the release of neurotrophic factors, such as brain-derived neurotrophic factor (BDNF), which is involved in neuronal survival and plasticity. It also modulates the activity of ion channels and receptors, such as NMDA receptors, which are involved in synaptic plasticity and learning and memory.
Biochemical and Physiological Effects:
Studies have shown that 1-Ethyl-3-[1-(2-methoxyphenyl)piperidin-4-yl]urea has various biochemical and physiological effects. It has been shown to increase BDNF levels in the brain, which is involved in neuronal survival and plasticity. It also modulates the activity of ion channels and receptors, such as NMDA receptors, which are involved in synaptic plasticity and learning and memory. Additionally, it has been shown to have antioxidant and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

The advantages of using 1-Ethyl-3-[1-(2-methoxyphenyl)piperidin-4-yl]urea in lab experiments include its high affinity for the sigma-1 receptor, which makes it a useful tool for studying the role of this receptor in various physiological processes. Its potential therapeutic applications also make it a promising compound for drug development. However, its limitations include its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research involving 1-Ethyl-3-[1-(2-methoxyphenyl)piperidin-4-yl]urea. One area of interest is its potential as a treatment for neurological disorders, such as Alzheimer's disease and depression. Further studies are needed to investigate its efficacy and safety in these applications. Another area of interest is its role in modulating ion channels and receptors, which could lead to the development of new drugs for various neurological and psychiatric disorders. Additionally, further studies are needed to investigate its antioxidant and anti-inflammatory effects and their potential therapeutic applications.

Synthesis Methods

The synthesis of 1-Ethyl-3-[1-(2-methoxyphenyl)piperidin-4-yl]urea involves the reaction of 1-(2-methoxyphenyl)-4-piperidone with ethyl isocyanate in the presence of a base. The resulting product is then purified through recrystallization.

Scientific Research Applications

1-Ethyl-3-[1-(2-methoxyphenyl)piperidin-4-yl]urea has been extensively studied for its potential therapeutic applications. It has been shown to have a high affinity for the sigma-1 receptor, which is involved in the modulation of various physiological processes, including neuronal signaling, calcium homeostasis, and cell survival. This has led to its investigation as a potential treatment for various neurological disorders, including Alzheimer's disease, Parkinson's disease, and depression.